2-({1-[(2,4-difluorophenoxy)acetyl]-3-piperidinyl}methyl)-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives typically involves the reaction of o-phenylenediamine with carboxylic acids or their derivatives. In the case of compounds similar to the one , variations in the piperidinylalkyl groups attached to the benzimidazole core have been explored to identify the optimal structure for desired biological activity. One approach detailed in the literature involves functionalizing the benzimidazole with a phenoxy tether, allowing for the introduction of various substituents, including difluorophenoxy groups, to probe their impact on the compound's biological properties (Zarrinmayeh et al., 1998).
Molecular Structure Analysis
X-ray crystallography studies offer insights into the molecular structure of benzimidazole derivatives. The benzimidazole ring generally adopts a nearly planar conformation, which can significantly influence the compound's ability to interact with biological targets. The spatial arrangement of the piperidine and difluorophenoxy groups relative to the benzimidazole core is crucial for its biological activity and receptor affinity (Özbey et al., 1998).
Chemical Reactions and Properties
Benzimidazole derivatives can undergo various chemical reactions, including substitutions, that allow for the modification of their chemical structure and the introduction of functional groups. These reactions are pivotal for fine-tuning the compound's properties, such as solubility, stability, and biological activity. The presence of a piperidinyl group offers additional sites for chemical modification, potentially enhancing the compound's pharmacokinetic properties.
Physical Properties Analysis
The physical properties of benzimidazole derivatives, including solubility, melting point, and stability, are influenced by their molecular structure. The introduction of fluorine atoms can increase the compound's lipophilicity, potentially improving its ability to cross biological membranes (Prajapti et al., 2015).
Safety and Hazards
properties
IUPAC Name |
1-[3-(1H-benzimidazol-2-ylmethyl)piperidin-1-yl]-2-(2,4-difluorophenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21F2N3O2/c22-15-7-8-19(16(23)11-15)28-13-21(27)26-9-3-4-14(12-26)10-20-24-17-5-1-2-6-18(17)25-20/h1-2,5-8,11,14H,3-4,9-10,12-13H2,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRXUINYJHRZLDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)COC2=C(C=C(C=C2)F)F)CC3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({1-[(2,4-difluorophenoxy)acetyl]-3-piperidinyl}methyl)-1H-benzimidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.